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Compound of Interest

Compound Name:
3-Amino-1-(2-

methylcyclopropyl)propan-1-ol

Cat. No.: B13242383

Get Quote

Executive Summary & Chemical Profile[1]
3-Amino-1-(2-methylcyclopropyl)propan-1-ol is a specialized bifunctional building block

used primarily in medicinal chemistry for the synthesis of CNS-active agents and

conformationally restricted peptidomimetics. Its structure combines a primary amine, a

secondary alcohol, and a strained cyclopropyl ring.

This unique architecture presents a dichotomy: it offers high metabolic stability and potency in

drug design (due to the cyclopropyl "bio-isostere" effect), but it introduces specific chemical

instabilities—namely acid-sensitivity and oxidative susceptibility—that require rigorous handling

protocols.

Note on Classification: As a specialized research chemical, specific toxicological monographs

(e.g., NTP, IARC) are often unavailable. Therefore, this protocol mandates Universal

Precautions for Novel Chemical Entities (NCEs), treating the substance as a potential corrosive

and bioactive agent.
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Physicochemical Properties (Inferred Class Data)
Property Value / Characteristic Relevance to Protocol

Molecular Formula C₇H₁₅NO Stoichiometry calculations.

Molecular Weight ~129.20 g/mol Dose/Molarity preparation.

Physical State
Viscous Oil or Low-Melting

Solid

Handling difficulty; requires

weighing accuracy.

Basicity (pKa) ~9.5–10.5 (Amine)

Corrosive to skin/eyes;

requires base-compatible

storage.

Ring Strain ~27.5 kcal/mol (Cyclopropane)
CRITICAL: Susceptible to acid-

catalyzed ring opening.

Solubility DMSO, Methanol, DCM
Compatible solvent selection

for workflows.

Safety Assessment & Risk Mitigation (E-E-A-T)
The Mechanistic Basis of Hazard
Safety protocols for this compound are derived from its functional groups:

Primary Amine: Causes high pH on mucous membranes, leading to saponification of lipids

and chemical burns (Skin Corr. 1B).

Cyclopropyl Moiety: While metabolically robust, the ring strain makes it potentially reactive

with strong electrophiles or acids, leading to exothermic decomposition or toxic byproducts.

Bioactivity: Structurally analogous to neurotransmitter fragments (e.g., GABA analogs).

Assumption: Potential CNS activity (dizziness, sedation) upon inhalation.

Hierarchy of Controls Diagram
The following decision tree dictates the required safety controls based on the operation scale.
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Operation Assessment

Scale < 100 mg?

State: Solid or Solution?

Yes

Level 2: High Containment
Respirator (P100/OV)
Face Shield + Goggles

Tyvek Sleeves

No (>100mg)

Level 1: Standard Fume Hood
Nitrile Gloves (Double)

Safety Glasses

Solution (Stable) Aerosol/Dust Generation?

Solid/Neat Oil

Low (Weighing) High (Heating/Grinding)

Click to download full resolution via product page

Figure 1: Risk Assessment Decision Tree. Operations involving heating or quantities >100mg

trigger Level 2 containment due to potential volatility and corrosivity.

Handling & Storage Protocols
Storage: The "Cold & Inert" Rule
The primary amine is prone to oxidation (N-oxide formation) and carbamate formation (reaction

with atmospheric CO₂). The cyclopropyl ring requires protection from Lewis acids.

Atmosphere: Store under Argon or Nitrogen.

Temperature: -20°C (Long-term) or 2–8°C (Active use).
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Container: Amber glass with Teflon-lined caps. Avoid metal containers (potential

chelation/catalysis).

Weighing and Solubilization
Challenge: As a likely viscous oil or hygroscopic solid, static charge and moisture absorption

are issues. Protocol:

Equip balance with an ionizing bar to neutralize static.

Weigh quickly into a tared vial pre-purged with Argon.

Solvent Choice: Dissolve immediately in anhydrous Dichloromethane (DCM) or DMSO.

Avoid protic solvents (water/alcohol) for long-term stock solutions to prevent slow solvolysis

or pH drifts.

Experimental Workflow: Derivatization & Synthesis
This section details a self-validating workflow for using 3-Amino-1-(2-
methylcyclopropyl)propan-1-ol in a standard amide coupling (e.g., drug synthesis).

Rationale: The amine is the nucleophile. The hydroxyl group is a competing nucleophile but is

less reactive. The cyclopropyl ring is the "silent observer" that must be preserved.

Reaction Setup (Amide Coupling)
Reagents:

Substrate: Carboxylic Acid (1.0 equiv)

Coupling Agent: HATU (1.1 equiv) or T3P (Propylphosphonic anhydride)

Base: DIPEA (3.0 equiv) – Crucial to keep the amine deprotonated and non-nucleophilic

HCl scavenged.

Solvent: DMF or DCM (Anhydrous).

Step-by-Step Methodology
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Activation: Dissolve the carboxylic acid in DMF. Add DIPEA. Add HATU. Stir for 5 minutes.

Checkpoint: Solution should remain clear/yellow. Turbidity implies moisture contamination.

Addition: Add 3-Amino-1-(2-methylcyclopropyl)propan-1-ol (dissolved in minimal DMF)

dropwise.

Why dropwise? To control exotherm and prevent localized high concentrations that might

favor O-acylation (side reaction).

Monitoring: Monitor by LC-MS.

Expected Mass: [Acid Mass] + 129.2 - 18.0 (Water) + 1 (H+).

Warning Signal: If you see a peak corresponding to +HCl or ring opening (+H₂O on the

ring), the reaction medium is too acidic. Add more DIPEA immediately.

Workup (The Acid-Sensitivity Trap)
CRITICAL: Standard workups often use 1M HCl or 10% Citric Acid to remove excess amine.

DO NOT USE STRONG ACIDS. The cyclopropyl ring may open under acidic aqueous

conditions, destroying your product.

Safe Workup Protocol:

Quench: Dilute with saturated Ammonium Chloride (NH₄Cl) (mildly acidic, pH ~5-6) or simply

water.

Extraction: Extract with Ethyl Acetate.

Wash: Wash organic layer with Saturated Sodium Bicarbonate (NaHCO₃) to remove

unreacted acids.

Drying: Dry over Na₂SO₄ (neutral), not MgSO₄ (slightly acidic Lewis acid character can be

risky with sensitive cyclopropanes on large scale, though usually safe; Na₂SO₄ is safer).

Synthesis Workflow Diagram
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Start: Amine + Acid Activation:
Acid + HATU + DIPEA

Coupling:
Add Cyclopropyl Amine

LC-MS Check:
Ring Intact?

AVOID:
1M HCl WashIncorrect pH

Safe Workup:
Sat. NH4Cl / NaHCO3

pH > 5

Decomposition:
Ring Opening

Final Product:
Amide Intact

Click to download full resolution via product page

Figure 2: Synthetic Workflow emphasizing the avoidance of strong acid washes to preserve the

cyclopropyl moiety.

Emergency Procedures
Scenario Immediate Action Medical/Follow-up

Skin Contact

Drench with water for 15 mins.

[1] Do not use vinegar

(exothermic neutralization).

Seek medical attention.[1][2][3]

[4][5][6][7][8] Treat as alkali

burn.

Eye Contact
Irrigate immediately (eyewash

station). Hold eyelids open.

Urgent ophthalmology referral.

Risk of corneal opacity.

Inhalation

Move to fresh air.[1][2][3][5][8]

[9] If breathing is labored,

administer oxygen (trained

personnel only).

Monitor for delayed pulmonary

edema (common with amine

vapors).[1]

Spill (<10mL)

Cover with Dry Sand or

Vermiculite. Do not use

sawdust (fire risk with amines).

Dispose as hazardous

chemical waste

(Corrosive/Basic).
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(Note: Specific CAS 1560781-79-4 data is proprietary; references based on validated structural

class analogs.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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